Cas no 138302-49-5 (methyl 2-(oxan-4-ylidene)acetate)

Methyl 2-(oxan-4-ylidene)acetate is a versatile intermediate in organic synthesis, characterized by its reactive α,β-unsaturated ester functionality conjugated with a cyclic enol ether moiety. This compound is particularly valuable for [3+2] cycloadditions, Michael additions, and other conjugate addition reactions due to its electron-deficient double bond. The oxan-4-ylidene group enhances stability while maintaining reactivity, making it useful in the construction of heterocyclic frameworks. Its ester group allows for further derivatization, including hydrolysis or reduction. The compound is typically employed in pharmaceutical and fine chemical synthesis, offering a balance of reactivity and selectivity for complex molecule assembly. Storage under inert conditions is recommended to preserve integrity.

methyl 2-(oxan-4-ylidene)acetate structure

138302-49-5 structure

Product Name:methyl 2-(oxan-4-ylidene)acetate

CAS No:138302-49-5

MF:C₈H₁₂O₃

MW:156.179082870483

MDL:MFCD20441532

CID:1252732

PubChem ID:54595149

Update Time:2025-10-15

methyl 2-(oxan-4-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

- Acetic acid, (tetrahydro-4H-pyran-4-ylidene)-, methyl ester
- Methyl 2-(dihydro-2H-pyran-4(3H)-ylidene)acetate
- methyl 2-(oxan-4-ylidene)acetate
- methyl 2-(tetrahydropyran-4-ylidene)acetate
- MDL： MFCD20441532
- Inchi： 1S/C8H12O3/c1-10-8(9)6-7-2-4-11-5-3-7/h6H,2-5H2,1H3
- InChI Key： HSLUJWIFSPCQBB-UHFFFAOYSA-N
- SMILES： O1CC/C(=C/C(=O)OC)/CC1

Computed Properties

Exact Mass: 156.07866
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2

Experimental Properties

PSA: 35.53

methyl 2-(oxan-4-ylidene)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449040299-5g	Methyl 2-(oxan-4-ylidene)acetate	138302-49-5	97%	5g	240.45 USD	2021-06-15
Alichem	A449040299-25g	Methyl 2-(oxan-4-ylidene)acetate	138302-49-5	97%	25g	785.96 USD	2021-06-15
abcr	AB459865-1 g	Methyl 2-(2H-pyran-4(3H,5H,6H)-ylidene)acetate	138302-49-5		1g	€131.40	2023-07-18
Apollo Scientific	OR913773-1g	Methyl 2-(oxan-4-ylidene)acetate	138302-49-5	97%	1g	£115.00	2023-08-31
Apollo Scientific	OR913773-5g	Methyl 2-(oxan-4-ylidene)acetate	138302-49-5	97%	5g	£300.00	2023-08-31
Apollo Scientific	OR913773-10g	Methyl 2-(oxan-4-ylidene)acetate	138302-49-5	97%	10g	£445.00	2023-08-31
TRC	B496070-10mg	Methyl 2-(Oxan-4-ylidene)acetate	138302-49-5		10mg	$ 50.00	2022-06-07
TRC	B496070-50mg	Methyl 2-(Oxan-4-ylidene)acetate	138302-49-5		50mg	$ 65.00	2022-06-07
TRC	B496070-100mg	Methyl 2-(Oxan-4-ylidene)acetate	138302-49-5		100mg	$ 80.00	2022-06-07
Chemenu	CM319738-10g	Methyl 2-(dihydro-2H-pyran-4(3H)-ylidene)acetate	138302-49-5	95%	10g	$320	2021-08-18